Cas no 180146-78-5 (Benzeneacetonitrile,4-amino-2-fluoro-)

• Product Name: Benzeneacetonitrile,4-amino-2-fluoro-
• CAS No: 180146-78-5
• MF: C₈H₇FN₂
• MW: 150.152984857559
• MDL: MFCD20696905
• CID: 113361
• PubChem ID: 18621981
• Update Time: 2025-05-19

Benzeneacetonitrile,4-amino-2-fluoro- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile,4-amino-2-fluoro-
• 2-(4-amino-2-fluorophenyl)acetonitrile
• 4-cyanomethyl-3-fluoroaniline
• Benzeneacetonitrile, 4-amino-2-fluoro- (9CI)
• (4-Amino-2-fluoro-phenyl)-acetonitrile
• Benzeneacetonitrile, 4-amino-2-fluoro-
• CS-0370593
• 180146-78-5
• SCHEMBL4714190
• DTXSID90595213
• IEYUJEAFUVGEOV-UHFFFAOYSA-N
• MFCD20696905
• (4-Amino-2-fluorophenyl)acetonitrile

• MDL： MFCD20696905
• Inchi： 1S/C8H7FN2/c9-8-5-7(11)2-1-6(8)3-4-10/h1-2,5H,3,11H2
• InChI Key： IEYUJEAFUVGEOV-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1CC#N)N

Computed Properties

• Exact Mass: 150.05941
• Monoisotopic Mass: 150.05932639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• PSA: 49.81

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl cyanides

Additional information on Benzeneacetonitrile,4-amino-2-fluoro-

Benzeneacetonitrile,4-amino-2-fluoro- (CAS No. 180146-78-5): Properties, Applications, and Market Insights

Benzeneacetonitrile,4-amino-2-fluoro- (CAS No. 180146-78-5) is a specialized organic compound that has garnered significant attention in the pharmaceutical and agrochemical industries. This fluorinated aromatic nitrile is known for its unique chemical properties, making it a valuable intermediate in the synthesis of various bioactive molecules. With the increasing demand for fluoro-substituted compounds in drug discovery, 4-amino-2-fluorobenzeneacetonitrile has become a focal point for researchers and manufacturers alike.

The molecular structure of Benzeneacetonitrile,4-amino-2-fluoro- features a benzene ring substituted with an amino group, a fluorine atom, and an acetonitrile moiety. This combination of functional groups imparts distinct reactivity, enabling its use in cross-coupling reactions, nucleophilic substitutions, and other key synthetic transformations. The presence of the fluoro group enhances the compound's metabolic stability, a property highly sought after in the development of pharmaceutical intermediates.

One of the primary applications of CAS 180146-78-5 is in the synthesis of small molecule drugs, particularly those targeting central nervous system (CNS) disorders and anti-inflammatory agents. Recent studies have highlighted its role in the preparation of kinase inhibitors, which are pivotal in cancer therapy. The compound's versatility also extends to the agrochemical sector, where it serves as a precursor for herbicides and pesticides with improved efficacy and environmental profiles.

From a market perspective, the demand for 4-amino-2-fluorobenzeneacetonitrile is on the rise, driven by the growing pharmaceutical industry and the need for innovative fluorinated building blocks. Manufacturers are investing in scalable synthesis routes to meet this demand, with a focus on green chemistry principles to minimize waste and energy consumption. Regulatory agencies are also emphasizing the importance of high-purity intermediates, further boosting the market for this compound.

Researchers are increasingly exploring the potential of Benzeneacetonitrile,4-amino-2-fluoro- in material science, particularly in the development of organic electronic materials. Its electron-withdrawing properties make it a candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. This interdisciplinary application underscores the compound's versatility beyond traditional chemical synthesis.

Quality control is a critical aspect of working with CAS 180146-78-5. Advanced analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to ensure the compound meets stringent purity standards. Suppliers often provide detailed certificates of analysis (CoA) to guarantee consistency across batches, a practice highly valued by end-users.

In conclusion, Benzeneacetonitrile,4-amino-2-fluoro- (CAS No. 180146-78-5) represents a critical building block in modern chemical synthesis. Its applications span pharmaceuticals, agrochemicals, and advanced materials, reflecting the compound's broad utility. As industries continue to prioritize sustainable chemistry and innovative drug design, the importance of this fluoro-substituted nitrile is expected to grow, solidifying its position in the global chemical marketplace.